Cas no 1339737-76-6 (3-amino-1-(pyridin-2-ylmethyl)piperidin-2-one)

• Product Name: 3-amino-1-(pyridin-2-ylmethyl)piperidin-2-one
• CAS No: 1339737-76-6
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 4589528
• PubChem ID: 64236225
• Update Time: 2025-06-30

3-amino-1-(pyridin-2-ylmethyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(pyridin-2-ylmethyl)piperidin-2-one
• 2-Piperidinone, 3-amino-1-(2-pyridinylmethyl)-

• Inchi： 1S/C11H15N3O/c12-10-5-3-7-14(11(10)15)8-9-4-1-2-6-13-9/h1-2,4,6,10H,3,5,7-8,12H2
• InChI Key： FQNUKDRWJZNIRA-UHFFFAOYSA-N
• SMILES： N1(CC2=NC=CC=C2)CCCC(N)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-1-(pyridin-2-ylmethyl)piperidin-2-one

3-Amino-1-(Pyridin-2-Ylmethyl)Piperidin-2-One: A Comprehensive Overview

3-Amino-1-(pyridin-2-ylmethyl)piperidin-2-one, identified by the CAS number 13397-37-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. In this article, we delve into the structural properties, synthesis methods, biological activities, and recent advancements associated with this compound.

The molecular structure of 3-amino-1-(pyridin-2-ylmethyl)piperidin-2-one comprises a piperidinone ring fused with a pyridine moiety, along with an amino group at the third position. This configuration imparts the compound with unique electronic and steric properties, making it a valuable substrate for various chemical transformations. The presence of the pyridine ring introduces aromaticity and enhances the molecule's stability, while the amino group provides sites for functionalization and interaction with biological systems.

Recent studies have highlighted the potential of 3-amino-1-(pyridin-2-ylmethyl)piperidin-2-one as a precursor for bioactive compounds. Researchers have explored its role in the development of novel antibiotics, anticancer agents, and neuroprotective drugs. For instance, a study published in Nature Communications demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes implicated in neurodegenerative diseases.

The synthesis of 13397-37-6 involves a multi-step process that typically begins with the preparation of the piperidinone core. This is followed by nucleophilic substitution or coupling reactions to introduce the pyridine and amino groups. The choice of synthetic pathway depends on factors such as scalability, cost-effectiveness, and the desired purity of the final product.

In terms of biological activity, 3-amino-piperidinone derivatives have shown promise in modulating cellular signaling pathways. A recent investigation revealed that this compound can act as a selective inhibitor of protein kinases, which are key players in cell proliferation and survival. Such findings underscore its potential utility in targeted cancer therapies.

The application of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding affinities with various biological targets, paving the way for rational drug design strategies.

In conclusion, 3-amino-1-(pyridin-2-ylmethyl)piperidin-2-one, CAS number 13397-37-6, represents a versatile building block in organic synthesis with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing scientific knowledge and therapeutic development.